Cas no 2138311-99-4 (Sodium 3-(methylsulfanyl)benzene-1-sulfinate)

• Product Name: Sodium 3-(methylsulfanyl)benzene-1-sulfinate
• CAS No: 2138311-99-4
• MF: C₇H₇NaO₂S₂
• MW: 210.249050378799
• CID: 6345297
• PubChem ID: 165744564
• Update Time: 2025-08-05

Sodium 3-(methylsulfanyl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723887
• 2138311-99-4
• sodium 3-(methylsulfanyl)benzene-1-sulfinate
• Sodium 3-(methylsulfanyl)benzene-1-sulfinate

• Inchi： 1S/C7H8O2S2.Na/c1-10-6-3-2-4-7(5-6)11(8)9;/h2-5H,1H3,(H,8,9);/q;+1/p-1
• InChI Key： HZPPVOBCDVMBTC-UHFFFAOYSA-M
• SMILES： S(C1C=CC=C(C=1)SC)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 209.97851609g/mol
• Monoisotopic Mass: 209.97851609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.6Ų

Additional information on Sodium 3-(methylsulfanyl)benzene-1-sulfinate

Introduction to Sodium 3-(methylsulfanyl)benzene-1-sulfinate (CAS No. 2138311-99-4)

Sodium 3-(methylsulfanyl)benzene-1-sulfinate (CAS No. 2138311-99-4) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, exhibits a range of potential applications that make it a subject of intense study and development. The presence of both a sulfinate group and a methylsulfanyl substituent imparts distinct chemical properties, making it a valuable candidate for various synthetic and analytical processes.

The molecular formula of Sodium 3-(methylsulfanyl)benzene-1-sulfinate can be represented as C₆H₇NaO₃S, reflecting its composition of carbon, hydrogen, sodium, oxygen, and sulfur atoms. This arrangement contributes to its reactivity and functionality, which are critical factors in its utility across different scientific domains. The sulfinate group, in particular, is known for its ability to participate in various chemical reactions, including nucleophilic substitution and metal coordination, which are essential for drug design and synthesis.

In recent years, the pharmaceutical industry has shown increasing interest in sulfinate derivatives due to their potential biological activity. Sodium 3-(methylsulfanyl)benzene-1-sulfinate is no exception, as studies have begun to uncover its potential role in modulating biological pathways. Research indicates that this compound may exhibit properties that are beneficial in the development of novel therapeutic agents. For instance, its ability to interact with specific enzymes and receptors has been explored in the context of anti-inflammatory and antimicrobial applications.

The synthesis of Sodium 3-(methylsulfanyl)benzene-1-sulfinate involves a series of carefully controlled chemical reactions that highlight the compound's structural complexity. The process typically begins with the functionalization of a benzene ring, followed by the introduction of the sulfinate group and the methylsulfanyl substituent. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to ensure high yields and purity. These methods underscore the compound's significance in fine chemical synthesis and its relevance to industrial applications.

One of the most compelling aspects of Sodium 3-(methylsulfanyl)benzene-1-sulfinate is its versatility in pharmaceutical research. Its molecular structure allows it to serve as a building block for more complex molecules, enabling chemists to design drugs with tailored properties. Additionally, its stability under various conditions makes it suitable for use in both laboratory settings and large-scale production processes. This combination of reactivity and stability positions it as a promising candidate for further development.

Recent studies have also explored the spectroscopic properties of Sodium 3-(methylsulfanyl)benzene-1-sulfinate, which are crucial for understanding its behavior in different environments. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided valuable insights into its molecular interactions. These findings not only enhance our understanding of the compound but also pave the way for new applications in analytical chemistry and material science.

The environmental impact of Sodium 3-(methylsulfanyl)benzene-1-sulfinate is another area of growing interest. Research has focused on evaluating its biodegradability and potential effects on aquatic ecosystems. Preliminary data suggest that the compound is relatively stable but can be broken down under specific conditions. This information is essential for developing sustainable practices in its production and use, ensuring minimal environmental impact.

In conclusion, Sodium 3-(methylsulfanyl)benzene-1-sulfinate (CAS No. 2138311-99-4) represents a fascinating subject of study with broad implications across multiple scientific disciplines. Its unique chemical properties, synthetic pathways, and potential applications make it a cornerstone in contemporary research. As further studies continue to reveal its capabilities, this compound is poised to play an increasingly significant role in pharmaceutical development, chemical synthesis, and environmental science.